Cas no 1211592-55-0 (Methyl 3-formylisonicotinate)

• Product Name: Methyl 3-formylisonicotinate
• CAS No: 1211592-55-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 4685956
• PubChem ID: 97036962
• Update Time: 2025-06-11

Methyl 3-formylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formylisonicotinate
• Methyl 3-formyl-4-pyridinecarboxylate
• methyl 3-formylpyridine-4-carboxylate
• E76806
• 1211592-55-0
• MFCD18256075
• 3-Formyl-isonicotinic acid methyl ester
• SB55268
• Methyl3-formylisonicotinate
• DTXSID601285849

• Inchi： 1S/C8H7NO3/c1-12-8(11)7-2-3-9-4-6(7)5-10/h2-5H,1H3
• InChI Key： PDCJLPZZVYXQJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=CC=1C=O)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-formylisonicotinate

Methyl 3-formylisonicotinate (CAS No. 1211592-55-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-formylisonicotinate, identified by its unique chemical identifier CAS No. 1211592-55-0, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative of isonicotinic acid has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The structural motif of Methyl 3-formylisonicotinate features a formyl group (-CHO) attached to a pyridine ring, which is flanked by a methyl ester at the third position. This configuration not only makes it a valuable intermediate but also opens up numerous possibilities for further functionalization and derivatization.

The compound's utility stems from its ability to serve as a precursor in the synthesis of heterocyclic compounds, which are fundamental in drug development. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in constructing complex molecular architectures. For instance, Methyl 3-formylisonicotinate has been employed in the preparation of novel antiviral and antibacterial agents. Its formyl group can participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield aldehydes, which are pivotal in the synthesis of more intricate pharmacophores.

In the context of current research, Methyl 3-formylisonicotinate has found application in the development of small-molecule inhibitors targeting specific enzymatic pathways. The pyridine core is particularly attractive for medicinal chemists due to its prevalence in many biologically active compounds. Studies have demonstrated its role in generating derivatives with potential therapeutic effects against diseases such as cancer and neurodegenerative disorders. The ester functionality provides an additional handle for chemical manipulation, allowing for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

The synthesis of Methyl 3-formylisonicotinate typically involves multi-step organic transformations, starting from readily available precursors like isonicotinic acid or its derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been optimized to enhance yield and purity. These techniques are crucial for ensuring that the intermediate meets the stringent requirements of pharmaceutical manufacturing. The growing demand for high-purity chemicals has driven innovation in synthetic routes, making processes more efficient and environmentally sustainable.

One notable application of Methyl 3-formylisonicotinate is in the synthesis of nucleoside analogs, which are widely used in antiviral therapies. The formyl group can be converted into a carboxylic acid or incorporated into more complex sugar moieties, facilitating the construction of nucleoside derivatives with enhanced biological activity. Furthermore, recent research has explored its use in designing metal-organic frameworks (MOFs) with potential applications in drug delivery systems. The ability to functionalize the pyridine ring allows for the integration of metal ions or other functional groups, creating materials with tailored properties.

The role of computational chemistry in optimizing synthetic pathways for Methyl 3-formylisonicotinate cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have enabled researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. As computational power continues to advance, the integration of these tools into pharmaceutical research is expected to become even more prevalent.

In conclusion, Methyl 3-formylisonicotinate (CAS No. 1211592-55-0) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing a wide array of therapeutic agents. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts for years to come.